Cas no 845829-92-7 (tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate
• CAS No: 845829-92-7
• MF: C₁₃H₁₇BrFNO₂
• MW: 318.181986570358
• CID: 4717423
• PubChem ID: 16102911
• Update Time: 2025-05-24

tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-butyl 1-(4-bromo-2-fluorophenyl)ethylcarbamate
• Carbamic acid, N-[(1R)-1-(4-bromo-2-fluorophenyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate

• Inchi： 1S/C13H17BrFNO2/c1-8(16-12(17)18-13(2,3)4)10-6-5-9(14)7-11(10)15/h5-8H,1-4H3,(H,16,17)/t8-/m1/s1
• InChI Key： SHQAHUJQKFOGMF-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C1=CC=C(Br)C=C1F)C

Additional information on tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate

tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No. 845829-92-7, known as tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a tert-butyl group, an ethylcarbamate moiety, and a substituted phenyl ring with bromine and fluorine substituents. The stereochemistry at the chiral center (denoted by the (1R) configuration) plays a crucial role in its chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate through a combination of asymmetric catalysis and multi-component reactions. Researchers have reported that the compound exhibits remarkable stability under various reaction conditions, making it an ideal precursor for the development of bioactive molecules. Its unique structure allows for selective substitution reactions, particularly at the bromine and fluorine positions, which are critical for tuning its pharmacokinetic properties.

In terms of physical properties, tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate has a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectroscopic data, including ¹H NMR and ¹³C NMR, have been extensively studied and are consistent with its proposed structure. The presence of the tert-butyl group contributes to its lipophilicity, which is advantageous for drug delivery applications.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of biologically active molecules. For instance, recent studies have demonstrated that derivatives of tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate exhibit potent inhibitory activity against various enzymes involved in cancer progression. Additionally, its fluorinated phenyl ring has been shown to enhance the compound's ability to penetrate cellular membranes, making it a valuable tool in drug discovery.

From an environmental perspective, the ecological impact of tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate has been evaluated through biodegradation studies. Results indicate that the compound undergoes slow degradation under aerobic conditions, suggesting that its use should be carefully managed to minimize environmental exposure. Regulatory agencies have also expressed interest in understanding its toxicity profile, particularly in light of its potential use in therapeutic agents.

In conclusion, tert-butyl N-(1R)-1-(4-bromo-2-fluorophenyl)ethylcarbamate (CAS No. 845829-92-7) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique structure, combined with recent advances in synthetic methodologies, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new applications and properties of this compound, it is likely to remain a focal point for scientists and industry professionals alike.